Cas no 338417-07-5 (Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy-)

• Product Name: Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy-
• CAS No: 338417-07-5
• MF: C₁₄H₁₁BrClNO₂
• MW: 340.599642038345
• CID: 1460203
• PubChem ID: 1240045
• Update Time: 2025-10-31

Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy-
• 4-bromo-2-[(1E)-[(4-chlorophenyl)imino]methyl]-6-methoxyphenol
• 4-bromo-2-{[(4-chlorophenyl)imino]methyl}-6-methoxyphenol
• AKOS030241307
• 4-bromo-2-[(4-chlorophenyl)iminomethyl]-6-methoxyphenol
• SCHEMBL12753952
• 4B-110
• AKOS005090835
• AG-205/32553028
• 338417-07-5

• Inchi： 1S/C14H11BrClNO2/c1-19-13-7-10(15)6-9(14(13)18)8-17-12-4-2-11(16)3-5-12/h2-8,18H,1H3/b17-8+
• InChI Key： AOTVWKZCCRIMON-CAOOACKPSA-N
• SMILES： BrC1C=C(C(=C(/C=N/C2C=CC(=CC=2)Cl)C=1)O)OC

Computed Properties

• Exact Mass: 338.96623
• Monoisotopic Mass: 338.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82

Additional information on Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy-

Comprehensive Analysis of Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy- (CAS No. 338417-07-5)

Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy- (CAS No. 338417-07-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and advanced material design. The presence of both bromo and chloro substituents, along with a methoxy group, contributes to its distinct chemical properties, making it a subject of interest for researchers worldwide.

One of the key reasons for the growing interest in Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy- is its potential role in medicinal chemistry. Researchers are investigating its utility as a building block for the synthesis of novel therapeutic agents. The compound's ability to interact with biological targets, such as enzymes and receptors, has sparked discussions about its possible use in treating various health conditions. Additionally, its structural features align with current trends in small molecule drug discovery, a hot topic in the pharmaceutical industry.

In the realm of material science, CAS No. 338417-07-5 is being studied for its potential applications in organic electronics and photovoltaic devices. The compound's conjugated system and electron-withdrawing groups make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). This aligns with the global push toward sustainable energy solutions and green technology, topics that dominate search engine queries and academic discussions.

The synthesis and characterization of Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy- involve advanced organic chemistry techniques, such as Schiff base formation and halogenation reactions. These methods are frequently searched by students and professionals looking to expand their knowledge of chemical synthesis. The compound's stability under various conditions also makes it a valuable subject for studies on chemical reactivity and molecular interactions.

Another area of interest is the compound's potential role in agricultural chemistry. While not yet widely applied, its structural motifs suggest possible uses in crop protection or plant growth regulation. This ties into broader conversations about sustainable agriculture and eco-friendly pesticides, which are highly searched topics in environmental and agricultural forums.

From a safety and handling perspective, CAS No. 338417-07-5 requires standard laboratory precautions, as with many organic compounds. Researchers often search for material safety data sheets (MSDS) and handling guidelines to ensure safe usage. The compound's stability and compatibility with common solvents are also frequently discussed in chemical forums and research publications.

In conclusion, Phenol, 4-bromo-2-[[(4-chlorophenyl)imino]methyl]-6-methoxy- (CAS No. 338417-07-5) represents a versatile compound with promising applications across multiple scientific disciplines. Its relevance to drug discovery, material science, and sustainable technologies ensures its continued study and discussion in academic and industrial circles. As research progresses, this compound may unlock new possibilities in innovation and scientific advancement.